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Compound of Interest

2-Dodecoxyethanol;,phosphoric
Compound Name: d
aci

Cat. No.: B179456

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-dodecoxyethyl
phosphate and similar alkyl ether phosphates in various textile processing applications. The
information is intended to guide researchers and scientists in developing and evaluating textile
finishes.

Overview of 2-Dodecoxyethyl Phosphate in Textiles

2-Dodecoxyethyl phosphate belongs to the class of anionic surfactants known as alkyl ether
phosphates. These compounds are valued in the textile industry for their multifunctional
properties, acting as emulsifiers, dispersing agents, wetting agents, antistatic agents, leveling
agents, and flame retardants. Their effectiveness stems from the presence of a hydrophobic
dodecyl group, a hydrophilic phosphate group, and an intermediate ethoxy group, which allows
for a balance of properties that can be tailored for specific applications.

Key Applications in Textile Processing

The primary applications of 2-dodecoxyethyl phosphate and its analogs in textile processing
include:

o Antistatic Finishing: To reduce the buildup of static electricity on synthetic fibers like
polyester, preventing issues such as clinging, dust attraction, and electric shocks.
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e Leveling Agent in Dyeing: To ensure uniform dye uptake by the fabric, preventing patchiness
and color variations, particularly with disperse dyes on polyester.

o Flame Retardant Treatment: To impart flame-resistant properties to textiles, especially
cellulosic fibers like cotton, by promoting char formation and inhibiting combustion.

Quantitative Data Summary

The following tables summarize quantitative data gathered from various sources on the
application and performance of alkyl phosphate esters in textile finishing. It is important to note
that the specific compound, textile substrate, and processing conditions will influence the
optimal parameters.

Table 1: Antistatic Agent Application Parameters

Parameter Value/Range Textile Substrate Source

Concentration (%

0.1 Polyester [1]
o.w.f)
Treatment

80 Polyester [1]
Temperature (°C)
Performance (De-

6.85 seconds Polyester [1]

clinging Time)

o.w.f. = on weight of fabric

Table 2: Leveling Agent Application Parameters

| Parameter | Value/Range | Dye Type | Textile Substrate | Source | | --- | --- | --- | --- | |
Concentration (g/L) | 1.0 - 4.5 | Disperse Dyes | Polyester |[2] | | pH | 4.5 - 5.0 | Disperse Dyes |
Polyester |[2] | | Dyeing Temperature (°C) | 120 - 140 | Disperse Dyes | Polyester |[2] |

Table 3: Flame Retardant Application and Performance
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Parameter Value/Range Textile Substrate Source
Concentration (g/L) 100 - 200 Cotton [3114]
Curing Temperature
. 150 - 170 Cotton [31[5]
(°C)
Limiting Oxygen Index

27.3 - 46.5% Cotton [6][7]
(Lo
Heat Release Rate

up to 90% Cotton [31[4]

Reduction

Experimental Protocols

The following are generalized experimental protocols for the application of 2-dodecoxyethyl
phosphate or similar alkyl ether phosphates in textile processing. Researchers should optimize
these protocols for their specific materials and desired outcomes.

Protocol for Antistatic Finishing of Polyester Fabric

Objective: To apply an antistatic finish to polyester fabric to reduce static buildup.

Materials:

Polyester fabric

2-Dodecoxyethyl phosphate (or similar alkyl ether phosphate)

Deionized water

Padding machine

Drying oven

Procedure:

o Preparation of Finishing Solution: Prepare an aqueous solution of 2-dodecoxyethyl
phosphate at a concentration of 0.1% to 1.0% (w/v).
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» Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities.

o Application: Immerse the fabric in the finishing solution and then pass it through a padding
machine to ensure even application and a wet pick-up of 70-80%.

e Drying: Dry the treated fabric in an oven at 100-120°C for 2-5 minutes.

e Curing (Optional): For improved durability, a curing step at 130-150°C for 1-3 minutes can be
included.

o Evaluation: Assess the antistatic properties of the treated fabric using standard methods
such as measuring surface resistivity or charge decay time.

Protocol for Leveling Agent in High-Temperature
Polyester Dyeing

Objective: To use an alkyl ether phosphate as a leveling agent for the uniform dyeing of
polyester with disperse dyes.

Materials:

e Polyester fabric

o Disperse dye

» 2-Dodecoxyethyl phosphate (or similar alkyl ether phosphate) as a leveling agent
» Dispersing agent

e Acetic acid (to adjust pH)

¢ High-temperature dyeing machine

Procedure:

o Dye Bath Preparation: Prepare a dye bath containing the disperse dye, a dispersing agent,
and the alkyl ether phosphate leveling agent (1.0 - 4.5 g/L). Adjust the pH of the bath to 4.5-
5.0 with acetic acid.
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» Dyeing Process:

o

Place the polyester fabric in the dye bath at room temperature.

[¢]

Raise the temperature to 130°C at a rate of 1-2°C per minute.

[¢]

Hold the temperature at 130°C for 30-60 minutes to allow for dye fixation.

[e]

Cool the dye bath down to 70-80°C.

e Rinsing and Washing: Rinse the dyed fabric thoroughly with water and then perform a
reduction clearing to remove any unfixed dye from the surface.

e Drying: Dry the dyed fabric.

o Evaluation: Visually assess the levelness of the dyeing and measure the colorfastness
properties.

Protocol for Flame Retardant Treatment of Cotton Fabric

Objective: To impart flame retardancy to cotton fabric using a phosphorus-based finishing
agent.

Materials:

Cotton fabric

o 2-Dodecoxyethyl phosphate (or a suitable phosphorus-containing flame retardant)
e Cross-linking agent (e.g., a polycarboxylic acid)

o Catalyst (e.g., sodium hypophosphite)

e Padding machine

e Drying and curing oven

Procedure:
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» Finishing Solution Preparation: Prepare an agueous solution containing the phosphorus-
based flame retardant (e.g., 100-200 g/L), a cross-linking agent, and a catalyst.

o Application: Pad the cotton fabric with the finishing solution to achieve a wet pick-up of 70-
80%.

e Drying: Dry the treated fabric at 80-100°C for 3-5 minutes.

o Curing: Cure the dried fabric at a high temperature, typically between 150-170°C, for 3-5
minutes. This step is crucial for the fixation of the flame retardant to the cellulose fibers.[3][5]

e Washing: Thoroughly wash the cured fabric to remove any unreacted chemicals.

o Evaluation: Test the flame retardancy of the treated fabric using standard methods such as
the vertical flame test or by measuring the Limiting Oxygen Index (LOI).

Visualizations
Signaling Pathway: Mechanism of Action as a Surfactant
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Caption: Mechanism of 2-dodecoxyethyl phosphate as a surfactant at interfaces.

Experimental Workflow: Pad-Dry-Cure Process for
Flame Retardant Finishing

Start: Untreated Fabric

1. Prepare Finishing Solution
(Phosphate Ester + Additives)

2. Padding
(Impregnate Fabric)

3. Drying
(80-100°C)

4. Curing
(150-170°C)

5. Washing & Rinsing

6. Final Drying

End: Flame Retarda@
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Caption: Workflow for the pad-dry-cure application of a flame retardant finish.

Logical Relationship: Factors Influencing Leveling in
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Caption: Factors influenced by a leveling agent to achieve uniform dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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